4-methyl-N-[2-(4-methylphenyl)-2-oxoethyl]benzamide

• IUPAC Name: 4-methyl-N-[2-(4-methylphenyl)-2-oxoethyl]benzamide
• InChI: InChI=1S/C17H17NO2/c1-12-3-7-14(8-4-12)16(19)11-18-17(20)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: MOCQQROCRMFGRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CNC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to "4-methyl-N-[2-(4-methylphenyl)-2-oxoethyl]benzamide," typically involves the acylation of aniline derivatives with acyl chlorides or esters in the presence of catalysts or under specific reaction conditions. For example, the synthesis of related compounds has been reported through reactions involving (benzamidomethyl)triethylammonium chloride and aromatic amines in aqueous media, indicating a versatile approach to synthesizing benzamide derivatives (Buzarevski, Dege, & Popovski, 2014).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is characterized by X-ray diffraction and computational methods such as Density Functional Theory (DFT). Studies have shown detailed molecular geometry, including bond lengths and angles, providing insights into the structural characteristics of these compounds. For instance, a related compound was analyzed using X-ray single crystal diffraction and DFT calculations, highlighting the molecule's crystallization in a triclinic system and the agreement between experimental and theoretical geometrical parameters (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, reflecting their chemical properties. These reactions include interactions with different chemical agents, leading to the formation of new compounds or the modification of existing structures. For example, the photochemical reaction of related compounds with benzophenone has been explored, showcasing the versatility and reactivity of the benzamide moiety (Tokumitsu & Hayashi, 1980).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. The crystal structure analysis provides information on lattice parameters and molecular packing, essential for predicting the compound's stability and reactivity. For example, the crystal structure and Hirshfeld surface analysis of related compounds have been conducted to understand better the intermolecular interactions influencing the compound's physical properties (Ayoob & Hawaiz, 2023).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and electronic properties of benzamide derivatives, are analyzed through various spectroscopic and computational methods. Studies involving DFT calculations, molecular electrostatic potential (MEP) surface maps, and PES scans have been used to estimate the chemical reactivity of molecules, providing insights into their potential applications and interactions (Demir et al., 2015).